Cas no 1797141-73-1 (N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide)

• Product Name: N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide
• CAS No: 1797141-73-1
• MF: C₁₆H₁₉NO₃S₂
• MW: 337.456961870193
• CID: 5370031
• Update Time: 2025-07-23

N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Benzoyl-2-thienyl)methyl]-2-methyl-1-propanesulfonamide
• N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide

• Inchi： 1S/C16H19NO3S2/c1-12(2)11-22(19,20)17-10-14-8-9-15(21-14)16(18)13-6-4-3-5-7-13/h3-9,12,17H,10-11H2,1-2H3
• InChI Key： QUJSUDBRAKBHKB-UHFFFAOYSA-N
• SMILES： C(S(NCC1SC(C(=O)C2=CC=CC=C2)=CC=1)(=O)=O)C(C)C

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.7±60.0 °C(Predicted)
• pka: 9.67±0.40(Predicted)

Additional information on N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide

Professional Introduction to N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide (CAS No. 1797141-73-1)

N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1797141-73-1, represents a novel sulfonamide derivative featuring a complex aromatic structure. The presence of a benzoylthiophene moiety and a sulfonamide functional group makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide encompasses several key pharmacophoric elements that are known to enhance biological activity. The benzoylthiophene ring system is particularly noteworthy, as it has been extensively studied for its potential in modulating various biological pathways. Thiophene derivatives, in particular, have shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the benzoyl group into the thiophene ring enhances the compound's electronic properties, making it more amenable to interactions with biological targets.

Moreover, the sulfonamide group is a well-documented pharmacophore that contributes to the compound's solubility and bioavailability. Sulfonamides are widely recognized for their therapeutic efficacy in treating infections, inflammation, and other metabolic disorders. The specific arrangement of atoms in N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide suggests that it may exhibit unique binding properties when interacting with biological macromolecules such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this sulfonamide derivative. Molecular docking studies have indicated that N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide may interact with target proteins through multiple binding sites, potentially leading to synergistic effects in therapeutic intervention. These computational insights have guided experimental efforts to optimize the compound's structure for improved pharmacological activity.

In vitro studies have begun to unravel the potential biological activities of N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The benzoylthiophene moiety appears to play a crucial role in modulating these enzymatic activities, while the sulfonamide group contributes to stabilizing the active conformation of the molecule. These findings align with the growing interest in developing multifunctional therapeutic agents that can address multiple disease mechanisms simultaneously.

The synthesis of N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoylthiophene core, while nucleophilic substitution reactions have been utilized to introduce the sulfonamide functionality. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The potential applications of N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for designing novel materials with specialized properties. For instance, derivatives of this compound could be explored for their potential use in organic electronics or as precursors for advanced polymers. The versatility of its molecular framework allows for diverse modifications that could tailor its characteristics for specific applications.

As research continues to uncover new therapeutic targets and biomarkers, compounds like N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide are expected to play a pivotal role in addressing unmet medical needs. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will further accelerate the discovery process. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide are bright, driven by its innovative design and promising preclinical data. Continued investigation into its mechanism of action and pharmacokinetic properties will be crucial for advancing its development pipeline. As our understanding of complex biological systems grows, so too will our ability to harness molecules like this one for treating a wide range of diseases.